6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one

• CAS No.: 371946-32-6
• Molecular Formula: C14H9N3O4
• Molecular Weight: 283.24 g/mol
• IUPAC Name: 6-hydroxy-2-(3-nitrophenyl)-3H-quinazolin-4-one
• InChI: InChI=1S/C14H9N3O4/c18-10-4-5-12-11(7-10)14(19)16-13(15-12)8-2-1-3-9(6-8)17(20)21/h1-7,18H,(H,15,16,19)
• InChI Key: STJBRZOBXWSBGX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NC3=C(C=C(C=C3)O)C(=O)N2

Description

6-Hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C14H9N3O4 and its molecular weight is 283.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 6-methoxy-2-(3-nitrophenyl)quinazolin-4(3H)-one (3.90 g, 13.1 mmol), in CH2Cl2 (30 mL) cooled to −78° C. under an atmosphere of N2 was added BBr3 as a 1.0M solution in CH2Cl2 (20 mL, 20.0 mmol). The resulting mixture was stirred at −78° C. for 1 h, then allowed to warm to RT upon which it was stirred for a further 3 h. The mixture was re-cooled to −78° C. and stirred overnight. The reaction was quenched by the addition of EtOH (60 mL) and allowed to warm to RT. Stirring was continued for 1 h at RT, upon which a precipitate formed. Sat. NaHCO3 solution was added and the yellow solid was collected via filtration and washed with Et2O and EtOH and dried under vacuum to give 6-hydroxy-2-(3-nitrophenyl)quinazolin-4(3H)-one (2.96 g, 10.5 mmol, 80%). HPLC retention time 5.588 min.